Cas no 111-29-5 (pentane-1,5-diol)

pentane-1,5-diol structure

Product Name:pentane-1,5-diol

CAS No:111-29-5

Molecular Formula:C₅H₁₂O₂

Molecular Weight:104.1476

MDL:MFCD00002978

CID:35673

PubChem ID:8105

pentane-1,5-diol Properties

Names and Identifiers

- Pentane-1,5-diol
- 1,5-PENTANEDIOL
- 1,5-PENTYLENE GLYCOL
- 5-HYDROXYPENTANOL
- PENTAMETHYLENE GLYCOL
- 1,5-Pentamethylene glycol
- 1,5-Pentandiol
- alpha,omega-Pentanediol
- Pentane diol-1,5
- Pentylene glycol
- 1,5-Pentanediol,Certified
- 1,5-Pentanediol, Pentamethylene glycol
- 1,5 Pentanediol
- 1,5-Dihydroxypentane
- 1,5-Pentadiol
- 5-Pentanediol
- 1,5-Dihydroxypentan
- Pentanediol,97%
- .alpha.,.omega.-Pentanediol
- 07UXZ0SCST
- ALQSHHUCVQOPAS-UHFFFAOYSA-N
- Pentylene Gylcol
- 1.5-pentanediol
- pentan-1,5-diol
- 1,5-pentane diol
- .omega.-Pentanediol
- WLN: Q5Q
- 1,5-Pe
- Pentamethylene Glycol
- 1,5-PENTANEDIOL [MI]
- BP-30035
- AKOS009158215
- CHEMBL448289
- UNII-07UXZ0SCST
- D77911
- 1,5Pentamethylene glycol
- Pentamethylene glycol
- HO(CH2)5OH
- 4-01-00-02540 (Beilstein Handbook Reference)
- 1,5-Pentanediol, Vetec(TM) reagent grade, 96%
- NSC-5927
- 1,5Pentylene glycol
- BRN 1560130
- NSC5927
- SCHEMBL18788
- J-002554
- 111-29-5
- NCGC00248201-01
- DTXSID2041256
- NS00002858
- CS-W020635
- Pentane1,5diol
- EN300-122591
- 1,5-Pentanediol, purum, >=95.0% (GC)
- Q161557
- 1,5-Pentylene glycol
- DTXCID0021256
- 1,5-Pentanediol, purum, >=97.0% (GC)
- HSDB 6807
- AI3-03318
- H-1745
- F0001-0238
- 31784-47-1
- 1,5-PENTANEDIOL [INCI]
- MFCD00002978
- CAS-111-29-5
- 1,5Dihydroxypentane
- P0050
- 9JE
- CHEBI:185431
- EINECS 203-854-4
- NCGC00254784-01
- EC 203-854-4
- NSC 5927
- alpha,omegaPentanediol
- Tox21_300880
- 1,5-Pentanediol, 96%
- 1，5-Pentadiol
- +Expand
- MDL： MFCD00002978
- InChIKey： ALQSHHUCVQOPAS-UHFFFAOYSA-N
- Inchi： 1S/C5H12O2/c6-4-2-1-3-5-7/h6-7H,1-5H2
- SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])O[H]
- BRN： 1560130

Computed Properties

Exact Mass: 104.08400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 104.083729621g/mol
Heavy Atom Count: 7
Complexity: 25.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: 0.14130
PSA: 40.46000
Merck: 7117
Refractive Index: n20/D 1.450(lit.)
Water Partition Coefficient: Miscible
Boiling Point: 242 °C(lit.)
Melting Point: -18 ºC
Vapor Pressure: <0.01 mmHg ( 20 °C)
Flash Point: Fahrenheit: 276.8 ° f < br / > Celsius: 136 ° C < br / >
FEMA: 2567
Color/Form: Colorless viscous liquid with bitter taste.
PH: 7.5 (H2O)
Solubility: It is miscible with water, low molecular alcohol and acetone. Insoluble in benzene, dichloromethane and petroleum ether. Dissolve 11% in ether at 25 ℃.
Sensitiveness: Hygroscopic
Density: 0.994 g/mL at 25 °C(lit.)

pentane-1,5-diol Security Information

Symbol: GHS07
RTECS：SA0480000
WGK Germany：1
Safety Term：S24/25
Safety Instruction： S24/25
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H316
Warning Statement： P264-P270-P301+P312+P330-P332+P313-P501
Prompt：warning
Storage Condition：Inert atmosphere,Room Temperature(BD54991)
Signal Word：Warning
TSCA：Yes
Explosive Limit：1.3-13.1%(V)

pentane-1,5-diol Customs Data

HS CODE：29053980
Customs Data：

China Customs Code:
2905399090

Overview:

2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

pentane-1,5-diol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB57586-25g	1,5-Pentanediol	111-29-5	95%	25g	$4.00	2024-04-20
Aaron	AR003EFY-25g	Pentane-1,5-diol	111-29-5		25g	$3.00
abcr	AB148837-100 g	1,5-Pentanediol, 97%; .	111-29-5	97%	100 g	€17.40	2023-07-20
Ambeed	A245468-25g	Pentane-1,5-diol	111-29-5	95%	25g	$5.0
Apollo Scientific	OR921506-100g	1,5-Pentanediol	111-29-5	97%	100g	£85.00	2024-08-03
Chemenu	CM115940-250g	1,5-Pentanediol	111-29-5	95%	250g	$***	2023-04-03
Enamine	EN300-122591-0.05g	pentane-1,5-diol	111-29-5	95%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D660628-1kg	1,5-Pentanediol	111-29-5	97%	1kg	$250	2022-10-11
Key Organics Ltd	VS-0393-50MG	pentane-1,5-diol	111-29-5	>95%	50mg		2023-09-07
Life Chemicals	F0001-0238-0.25g	pentane-1,5-diol	111-29-5	95%+	0.25g	$18.0	2023-09-07

pentane-1,5-diol Synthesis

Synthetic Circuit 1

110-82-7

111-29-5

959026-72-3

177738-29-3

92789-32-7

65181-96-6

55265-34-4

54812-71-4

54808-55-8

28746-99-8

20642-00-6

17961-10-3

6243-10-3

6222-35-1

4645-15-2

4351-54-6

1640-89-7

1551-44-6

1551-43-5

1117-59-5

965-40-2

931-17-9

930-68-7

629-11-8

622-45-7

540-07-8

504-01-8

286-20-4

142-62-1

109-60-4

108-94-1

108-93-0

108-88-3

108-87-2

100-41-4

96-41-3

71-41-0

66-25-1

Reaction Conditions

1.1 157 - 158 °C

Reference

: Intensification of cyclohexanone purification stage from impurities in caprolactam production using phase transfer catalysis

Martynenko, E. A.; Glazko, I. L.; Levanova, S. V.; Portnova, Yu. V., Russian Journal of Applied Chemistry, 2014, 87(7), 899-903

Synthetic Circuit 2

56-81-5

111-29-5

13392-69-3

13325-10-5

4048-33-3

2508-29-4

1191-25-9

928-40-5

927-55-9

629-11-8

627-98-5

626-95-9

626-89-1

591-81-1

110-63-4

Reaction Conditions

1.1 Reagents: Calcium pantothenate , MOPS , Disodium phosphate , Ferrous sulfate , Ammonium sulfate , Ammonium chloride Catalysts: Acetyl coenzyme A acetyltransferase , Acyl coenzyme A dehydrogenase , 3-Hydroxyacyl coenzyme A dehydrogenase , Alcohol dehydrogenase , Fatty acyl coenzyme A reductase (aldehyde-forming) Solvents: Water ; 37 °C

Reference

: Production of functionalized carboxylic acids and alcohols by reverse fatty acid oxidation in metabolically engineered microorganisms

, United States, , ,

Synthetic Circuit 3

9004-34-6

111-29-5

58367-01-4

6920-22-5

5343-92-0

584-03-2

149-32-6

124-38-9

110-63-4

107-21-1

87-99-0

87-78-5

57-55-6

56-81-5

50-70-4

Reaction Conditions

1.1 Catalysts: Nickel ; 26 h, 11.4 MPa, 190 °C; 8 MPa
1.2 Reagents: Water ; cooled

Reference

Optimisation of the processing conditions of hydrolytic hydrogenation of cellulose using carbon nanofiber supported Ni catalysts

Frecha, E.; Remon, J.; Torres, D.; Suelves, I.; Pinilla, J. L., Catalysis Today, 2023, 423,

Synthetic Circuit 4

223771-60-6

111-29-5

83067-20-3

Reaction Conditions

1.1 Solvents: Methanol

Reference

Selective deprotection of triethylsilyl group in the presence of tert-butyldimethylsilyl group with MCM-41/MeOH heterogeneous system

Itoh, Akichika; et al, Synlett, 1999, (3), 357-359

Synthetic Circuit 5

126889-45-0

111-29-5

126889-49-4

83067-20-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol

Reference

The selective distinction of diethylisopropylsilyl ether in hydrogenolysis

Toshima, Kazunobu; et al, Tetrahedron Letters, 1990, 31(46), 6697-8

Synthetic Circuit 6

126889-45-0

111-29-5

126889-49-4

83067-20-3

Reaction Conditions

1.1 Reagents: Acetic acid , Water Solvents: Tetrahydrofuran

Reference

The diethylisopropylsilyl group: a new protecting group for alcohols

Toshima, Kazunobu; et al, Tetrahedron Letters, 1989, 30(46), 6413-16

Synthetic Circuit 7

112906-40-8

111-29-5

83067-20-3

76102-74-4

Reaction Conditions

1.1 Reagents: Methanesulfonic acid, 1,1,1-trifluoro-, cerium(4+) salt (4:1) Solvents: Acetonitrile ; 2 h, rt

Reference

Deprotection of tert-butyldimethylsilyl ethers promoted by cerium(IV) triflate

Bartoli, Giuseppe; et al, Tetrahedron Letters, 2002, 43(34), 5945-5947

Synthetic Circuit 8

121671-67-8

111-29-5

121671-76-9

83067-20-3

Reaction Conditions

1.1 Reagents: Methanesulfonic acid, 1,1,1-trifluoro-, cerium(4+) salt (4:1) Solvents: Acetonitrile ; 1 h, rt

Reference

Deprotection of tert-butyldimethylsilyl ethers promoted by cerium(IV) triflate

Bartoli, Giuseppe; et al, Tetrahedron Letters, 2002, 43(34), 5945-5947

Synthetic Circuit 9

107149-56-4

83067-20-3

111-29-5

126889-49-4

83067-20-3

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dichloromethane
2.1 Reagents: Acetic acid , Water Solvents: Tetrahydrofuran

Reference

The diethylisopropylsilyl group: a new protecting group for alcohols

Toshima, Kazunobu; et al, Tetrahedron Letters, 1989, 30(46), 6413-16

pentane-1,5-diol Raw materials

pentane-1,5-diol Preparation Products

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pentane-1,5-diol Related Literature

1. Dynamic studies of the interaction between diols and water by ultrasonic methods. Part 2.—Pentane-1,5-diol and hexane-1,6-diol solutions

Sadakatsu Nishikawa J. Chem. Soc. Faraday Trans. 1 1983 79 2651
2. 260. Studies in hydrogen-bond formation. Part V. Complex-forming properties of esters, and their relation to the adsorption properties of cellulose acetate and other polymers

F. M. Arshid,C. H. Giles,S. K. Jain J. Chem. Soc. 1956 1272
3. Cyclotetrasiloxane frameworks for the chemoenzymatic synthesis of oligoesters

M. B. Frampton,T. R. B. Jones,P. M. Zelisko RSC Adv. 2015 5 1999
4. Preparation of an ABC tricyclic model of the cylindrospermopsin alkaloids via a biomimetically inspired pathway

Daniel. M. Evans,Peter N. Horton,Michael B. Hursthouse,Patrick. J. Murphy RSC Adv. 2014 4 20744
5. The impact of size and shape in the performance of hydrotropes: a case-study of alkanediols

Dinis O. Abranches,Bruna P. Soares,Ana M. Ferreira,Seishi Shimizu,Sim?o P. Pinho,Jo?o A. P. Coutinho Phys. Chem. Chem. Phys. 2022 24 7624
6. Selective hydrogenolysis and hydrogenation using metal catalysts directly modified with metal oxide species

Keiichi Tomishige,Yoshinao Nakagawa,Masazumi Tamura Green Chem. 2017 19 2876
7. Deep neural network learning of complex binary sorption equilibria from molecular simulation data

Yangzesheng Sun,Robert F. DeJaco,J. Ilja Siepmann Chem. Sci. 2019 10 4377
8. Production of C4 and C5 alcohols from biomass-derived materials

Daolai Sun,Satoshi Sato,Wataru Ueda,Ana Primo,Hermenegildo Garcia,Avelino Corma Green Chem. 2016 18 2579
9. Direct catalytic conversion of furfural to 1,5-pentanediol by hydrogenolysis of the furan ring under mild conditions over Pt/Co2AlO4 catalyst

Wenjie Xu,Haifeng Wang,Xiaohui Liu,Jiawen Ren,Yanqin Wang,Guanzhong Lu Chem. Commun. 2011 47 3924
10. Hydroformylation of olefins and reductive carbonylation of aryl halides with syngas formed ex situ from dehydrogenative decarbonylation of hexane-1,6-diol

Stig Holden Christensen,Esben P. K. Olsen,Jascha Rosenbaum,Robert Madsen Org. Biomol. Chem. 2015 13 938

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111-29-5 (pentane-1,5-diol) Related Products

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Suzhou Senfeida Chemical Co., Ltd

(CAS:111-29-5)1,5-Pentanediol

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Jiangsu Xinsu New Materials Co., Ltd

(CAS:111-29-5)

Purity:99%

Quantity:25KG,200KG,1000KG

Price($):

Cas no 111-29-5 (pentane-1,5-diol)

pentane-1,5-diol Properties

Names and Identifiers

Computed Properties

Experimental Properties

pentane-1,5-diol Security Information

pentane-1,5-diol Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

pentane-1,5-diol Price

pentane-1,5-diol Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

pentane-1,5-diol Raw materials

pentane-1,5-diol Preparation Products

pentane-1,5-diol Suppliers

pentane-1,5-diol Related Literature

Related Categories

111-29-5 (pentane-1,5-diol) Related Products